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Compound of Interest

Compound Name: Lanatoside C

Cat. No.: B1674451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of molecular docking studies

involving the cardiac glycoside Lanatoside C and its interactions with various protein targets

implicated in cancer and other diseases. This document includes a summary of quantitative

binding data, detailed experimental protocols for in silico analysis, and visualizations of relevant

signaling pathways and experimental workflows.

Data Presentation: Lanatoside C Binding Affinities
Molecular docking simulations have been employed to elucidate the binding interactions

between Lanatoside C and several key protein targets. The following table summarizes the

reported binding affinities and scores.

Target Protein
Docking Score
(kcal/mol)

Scoring Method Reference

STAT3 -10.1 Binding Affinity [1]

AKT High LibDock Score LibDock [2]

PI3K High LibDock Score LibDock [2]

mTOR High LibDock Score* LibDock [2]
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*Specific numerical values for the LibDock scores were not provided in the cited literature;

however, the studies reported that Lanatoside C bound to these therapeutic proteins with the

highest LibDock scores among the compounds tested.[2]

Signaling Pathways Modulated by Lanatoside C
Lanatoside C has been shown to modulate several critical signaling pathways involved in cell

growth, proliferation, and survival.[3][4] Understanding these pathways is crucial for elucidating

its mechanism of action as a potential therapeutic agent.
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PI3K/AKT/mTOR signaling pathway and inhibition by Lanatoside C.
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JAK/STAT signaling pathway and inhibition of STAT3 by Lanatoside C.
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Preparation

Docking Simulation

Analysis

1. Obtain Protein Structure
(e.g., from PDB)

3. Prepare Protein:
- Remove water & ligands

- Add polar hydrogens
- Assign charges (Gasteiger)

2. Obtain Lanatoside C Structure
(e.g., from PubChem)

4. Prepare Ligand:
- Minimize energy

- Define rotatable bonds

5. Define Grid Box
(around the active site)

6. Run AutoDock Vina

7. Analyze Docking Results:
- Binding energies

- Binding poses

8. Visualize Interactions
(e.g., using PyMOL or Discovery Studio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1674451?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674451?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Lanatoside C decelerates proliferation and induces apoptosis through inhibition of STAT3
and ROS-mediated mitochondrial membrane potential transformation in cholangiocarcinoma
- PMC [pmc.ncbi.nlm.nih.gov]

2. Lanatoside C Induces G2/M Cell Cycle Arrest and Suppresses Cancer Cell Growth by
Attenuating MAPK, Wnt, JAK-STAT, and PI3K/AKT/mTOR Signaling Pathways. | Sigma-
Aldrich [sigmaaldrich.com]

3. selleckchem.com [selleckchem.com]

4. Lanatoside C, a cardiac glycoside, acts through protein kinase Cδ to cause apoptosis of
human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Molecular Docking
Studies with Lanatoside C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674451#molecular-docking-studies-with-lanatoside-
c-and-target-proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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